Cas no 93359-42-3 (S-propyl methyl(5-phenylpentyl)carbamothioate)

S-propyl methyl(5-phenylpentyl)carbamothioate structure
93359-42-3 structure
Product Name:S-propyl methyl(5-phenylpentyl)carbamothioate
CAS No:93359-42-3
MF:C16H25NOS
MW:279.440803289413
CID:1980156
PubChem ID:185252
Update Time:2025-04-21

S-propyl methyl(5-phenylpentyl)carbamothioate Chemical and Physical Properties

Names and Identifiers

    • S-propyl methyl(5-phenylpentyl)carbamothioate
    • DTXSID00918494
    • 93359-42-3
    • Carbamothioic acid, methyl(5-phenylpentyl)-, S-propyl ester
    • Inchi: 1S/C16H25NOS/c1-3-14-19-16(18)17(2)13-9-5-8-12-15-10-6-4-7-11-15/h4,6-7,10-11H,3,5,8-9,12-14H2,1-2H3
    • InChI Key: MEPGNDAHJOPJFB-UHFFFAOYSA-N
    • SMILES: S(CCC)C(N(C)CCCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 279.16568559Da
  • Monoisotopic Mass: 279.16568559Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.024
  • Boiling Point: 401.5°C at 760 mmHg
  • Flash Point: 196.6°C
  • Refractive Index: 1.532
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